Cas no 62538-18-5 (4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide)

• Product Name: 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide
• CAS No: 62538-18-5
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD09438994
• CID: 441214
• PubChem ID: 12330558
• Update Time: 2025-11-01

4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 4-(3-chlorophenyl)-5-methyl-
• 4-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-amine(SALTDATA: HBr)
• 4-(3-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
• DTXSID20490520
• 62538-18-5
• MFCD09438994
• LS-12268
• BB 0260654
• AKOS000302222
• 4-(3-CHLOROPHENYL)-3-METHYL-1H-PYRAZOL-5-YLAMINE
• AKOS008124417
• AKOS022304209
• Z1262237268
• CS-0263669
• CHEMBL4292952
• EN300-88760
• ALBB-032828
• DB-194450
• 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide

• MDL： MFCD09438994
• Inchi： 1S/C10H10ClN3/c1-6-9(10(12)14-13-6)7-3-2-4-8(11)5-7/h2-5H,1H3,(H3,12,13,14)
• InChI Key： HOORSUWNFBFXET-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(N)=NNC=1C

Computed Properties

• Exact Mass: 207.0565
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 398.8±42.0 °C at 760 mmHg
• Flash Point: 195.0±27.9 °C
• PSA: 54.7
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide

Comprehensive Overview of 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide (CAS No. 62538-18-5)

4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide (CAS No. 62538-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The inclusion of a 3-chlorophenyl group and a hydrobromide salt form enhances its stability and solubility, making it a valuable candidate for further studies.

In recent years, the demand for pyrazole-based compounds has surged due to their potential applications in drug discovery and development. Researchers are particularly interested in 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide because of its structural uniqueness and potential pharmacological properties. The compound's CAS No. 62538-18-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and patents.

One of the key trends in modern chemistry is the exploration of heterocyclic compounds for therapeutic purposes. 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide aligns perfectly with this trend, as its pyrazole core is a common motif in many FDA-approved drugs. The compound's 3-methyl and 5-amine functional groups further contribute to its reactivity and potential interactions with biological targets.

The synthesis of 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide typically involves multi-step organic reactions, including condensation and salt formation. Its hydrobromide form is particularly advantageous for improving bioavailability, a topic of great interest in pharmaceutical formulation. This aspect is frequently searched by professionals looking for salt forms of active pharmaceutical ingredients (APIs).

Another area of interest is the compound's potential role in addressing oxidative stress-related conditions. Recent studies suggest that pyrazole derivatives may exhibit antioxidant properties, making CAS No. 62538-18-5 a subject of ongoing research. This aligns with the growing public focus on natural and synthetic antioxidants, a hot topic in health and wellness communities.

From a commercial perspective, 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide is often sourced by pharmaceutical companies and research institutions. Its CAS No. 62538-18-5 is frequently queried in supplier databases, reflecting its relevance in the chemical industry. The compound's purity and stability are critical factors for buyers, as highlighted in numerous chemical sourcing discussions.

In conclusion, 4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine hydrobromide (CAS No. 62538-18-5) represents a fascinating intersection of chemistry and pharmacology. Its unique structure, combined with the growing interest in pyrazole-based therapeutics, positions it as a compound of significant potential. As research continues, this molecule may well emerge as a key player in the development of novel therapeutic agents.